ethyl 2-[4-(3-nitrobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Ethyl 2-[4-(3-nitrobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate” is a chemical compound with the CAS Number: 478259-96-0. It has a molecular weight of 370.36 . The compound is solid in physical form .
Synthesis Analysis
The synthesis of this compound might involve the use of reactants such as β-1,3-dicarbonyl aldehydes via oxidation, Knoevenagel condensation using a lysine catalyst, and cycloisomerization for the synthesis of trisubstituted furans . It could also be a reactant for the fluorination by HF and iodosylbenzene, intramolecular Michael addition reactions, and synthesis of diols .Molecular Structure Analysis
The molecular formula of this compound is C19H18N2O6 . The InChI Code is 1S/C19H18N2O6/c1-2-26-18 (22)11-15-12-27-17-9-4-3-8-16 (17)20 (15)19 (23)13-6-5-7-14 (10-13)21 (24)25/h3-10,15H,2,11-12H2,1H3 .Physical And Chemical Properties Analysis
The compound is solid in physical form . The compound’s InChI key is JHFVDALEAIDZSI-UHFFFAOYSA-N .Scientific Research Applications
Synthesis and Characterization
- Benzyl 2,6-dihydroxy-3-nitrobenzoate Synthesis : Demonstrates the reaction of benzyl 2,6-dihydroxybenzoate with nitric acid to obtain crystals showing significant inter- and intramolecular hydrogen bonding, highlighting the compound's structural properties (Sonar et al., 2007).
- Cyclic Hydroxamic Acids and Lactams : Discusses the hydrogenation of ethyl 2-nitrophenyl oxalate derivatives to yield cyclic hydroxamic acids and lactams with a 2,3-dioxo-1,4-benzoxazine skeleton, providing insights into the synthesis of naturally occurring cyclic hydroxamic acids (Hartenstein & Sicker, 1993).
Applications in Material Science and Chemistry
- Development of Greener Benzoxazines : Sesamol and furfurylamine were used to synthesize a novel benzoxazine monomer, aiming to fulfill two Principles of Green Chemistry. This research highlights the importance of using renewable feedstocks and safer solvents in the synthesis of environmentally friendly materials (Salum et al., 2018).
- Porous Anionic Metal-Organic Frameworks (MOFs) : A study on a three-dimensional microporous anionic MOF demonstrates its high adsorption uptakes and selective separation abilities for hydrocarbons and polar molecules, showcasing the potential applications of these compounds in gas and vapor adsorption and separation (Huang et al., 2014).
Safety and Hazards
properties
IUPAC Name |
ethyl 2-[4-(3-nitrobenzoyl)-2,3-dihydro-1,4-benzoxazin-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O6/c1-2-26-18(22)11-15-12-27-17-9-4-3-8-16(17)20(15)19(23)13-6-5-7-14(10-13)21(24)25/h3-10,15H,2,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHFVDALEAIDZSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1COC2=CC=CC=C2N1C(=O)C3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 2-[4-(3-nitrobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.